Cas no 209347-94-4 (5-Bromo-6-chloro-3-indolyl caprylate)

• Product Name: 5-Bromo-6-chloro-3-indolyl caprylate
• CAS No: 209347-94-4
• MF: C₁₆H₁₉BrClNO₂
• MW: 372.684562921524
• MDL: MFCD00798386
• CID: 254276
• PubChem ID: 24878042
• Update Time: 2025-05-22

5-Bromo-6-chloro-3-indolyl caprylate Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-chloro-1H-indol-3-yl octanoate
• 5-Bromo-6-chloro-3-indolyl caprylate
• (5-bromo-6-chloro-1H-indol-3-yl) octanoate
• 5-BROMO-6-CHLORO-3-INDOXYL CAPRYLATE
• BIMB2110
• MagentaC 8
• Magenta-caprylate
• Octanoic acid 5-bromo-6-chloro-1H-indol-3-yl ester
• B-7102
• CS-0314203
• 209347-94-4
• FT-0660582
• Octanoic acid, 5-bromo-6-chloro-1H-indol-3-yl ester
• AC-37046
• Magenta caprylate
• DTXSID10433264
• 5-Bromo-6-chloro-3-indoxyl caprylate, Patent pending
• AMY41428
• FD10018
• MFCD00798386
• A879340
• AKOS016015092
• B-7102_P00
• SCHEMBL1121837
• AS-68736
• 5-Bromo-6-chloro-3-indolyl caprylate, >=98.0% (HPLC)
• C16H19BrClNO2

• MDL： MFCD00798386
• Inchi： 1S/C16H19BrClNO2/c1-2-3-4-5-6-7-16(20)21-15-10-19-14-9-13(18)12(17)8-11(14)15/h8-10,19H,2-7H2,1H3
• InChI Key： HODNRFUPDHGKHG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(=CN2)OC(CCCCCCC)=O)Cl

Computed Properties

• Exact Mass: 371.02900
• Monoisotopic Mass: 371.02877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.397±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 57-62 °C
• Boiling Point: 482.6±40.0 °C at 760 mmHg
• Flash Point: 245.7±27.3 °C
• Refractive Index: 1.592
• Solubility: Insuluble (5.6E-4 g/L) (25 ºC),
• PSA: 42.09000
• LogP: 5.84970

5-Bromo-6-chloro-3-indolyl caprylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：10
• Storage Condition：Storage temperature -20 ° C, argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles
• Other Chemical additives Functional Additives